Cas no 1261963-53-4 (5-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid)

• Product Name: 5-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid
• CAS No: 1261963-53-4
• MF: C₁₄H₇Cl₂NO₂
• MW: 292.116881608963
• MDL: MFCD18321304
• CID: 2766369
• PubChem ID: 53227195
• Update Time: 2025-04-21

5-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(4-CHLORO-3-CYANOPHENYL)BENZOIC ACID
• RFC05280
• 4',5-Dichloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 1261963-53-4
• 5-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid, 95%
• DTXSID40690782
• MFCD18321304
• 5-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid

• MDL： MFCD18321304
• Inchi： 1S/C14H7Cl2NO2/c15-12-5-9(4-10(6-12)14(18)19)8-1-2-13(16)11(3-8)7-17/h1-6H,(H,18,19)
• InChI Key： DTAVHYYDEYIIJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 290.9853839Da
• Monoisotopic Mass: 290.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.1Ų